Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate
Overview
Description
Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate (EBTC) is a novel compound that has been studied for its potential applications in pharmaceutical and medical research. EBTC is a derivative of the pyridine family, which is a class of heterocyclic compounds that are commonly used in medicinal chemistry and drug development. EBTC has been synthesized in several ways, and its biochemical and physiological effects are being explored. In Additionally, potential future directions will be outlined.
Scientific Research Applications
Neurological Research
Tetrahydropyridines (THPs) have been reported as dopamine-2 receptor agonists. This property is significant in neurological research, particularly in the study of Parkinson’s disease. For example, MPTP, a derivative of THP, has been used to induce Parkinson’s disease in animal models to study various aspects such as the effects of docosahexaenoic acid on neuropeptide distribution in the nervous system and behavioral disorders related to neurochemical deficits .
Pharmacology
THPs have pharmacological properties that have been utilized in various medical treatments. They are used as sedatives and antipsychotics due to their dopamine-2 receptor agonist activity. Additionally, they serve as antiemetics and remedies for migraines .
Chemical Synthesis
The structure of THPs allows for their use in chemical synthesis. They can be utilized as intermediates in the synthesis of more complex chemical compounds. For instance, tetrazoles can be synthesized from THPs by reacting amines with sodium azide and triethyl orthoformate in an acidic medium .
properties
IUPAC Name |
ethyl 1-benzyl-3,6-dihydro-2H-pyridine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-2-18-15(17)14-9-6-10-16(12-14)11-13-7-4-3-5-8-13/h3-5,7-9H,2,6,10-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GATVCEPLAPUOKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CCCN(C1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70678053 |
Source
|
| Record name | Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70678053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate | |
CAS RN |
1159982-41-8 |
Source
|
| Record name | Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70678053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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